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Compound of Interest

Compound Name: Titanium triisostearoylisopropoxide

Cat. No.: B008528

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical substance with CAS
number 61417-49-0, identified as Titanium triisostearoylisopropoxide. It is an
organometallic compound primarily utilized as a coupling agent and surface modifier in various
industrial applications, particularly in cosmetics and polymer composites. This document details
its physicochemical properties, synthesis, mechanism of action, applications, and toxicological
profile, presenting data in a structured format for ease of reference and comparison.

Chemical Identification and Physicochemical
Properties

Titanium triisostearoylisopropoxide is the chemical name associated with CAS number
61417-49-0. It is also known by several synonyms, including Isopropyl titanium triisostearate
and Tris(isooctadecanoato-O)(propan-2-olato)titanium[1][2]. There are some discrepancies in
the reported molecular formula and weight across different sources, which are noted in the
table below.

Table 1: Physicochemical Properties of Titanium Triisostearoylisopropoxide
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Property Value Source(s)
CAS Number 61417-49-0 [1][3]
Molecular Formula C57H11607Ti [3]
C228H436016Ti [1][2]

Molecular Weight 961.4 g/mol [3]
3481.76 g/mol [1][2]

Appearance

Burgundy transparent viscous

[1]3]

liquid
Density IZA;)f)Cr:oximately 0.95 g/cm? at ae
Boiling Point 400.8 °C at 760 mmHg [1]14]
Flash Point 93 °C - 105°C [11[3]
Refractive Index 1.4810 [1][3]

Vapor Pressure

60.2 hPa at 25°C

[1]3]

Water Solubility

597 pg/L at 25°C

[1]

Synthesis

The most common method for synthesizing Titanium triisostearoylisopropoxide is through a
transesterification reaction between a titanium alkoxide precursor, typically titanium
tetraisopropoxide, and isostearic acid.[3][5] The isopropoxy groups on the titanium atom are
sequentially replaced by isostearate groups.

Experimental Protocol: Synthesis of Titanium
Triisostearoylisopropoxide

This protocol is a representative example based on general descriptions of the synthesis.[3][5]

Materials:
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Titanium tetraisopropoxide

Isostearic acid (3 equivalents)

An inert solvent (e.g., toluene)

Nitrogen gas supply

Reaction vessel with a stirrer, condenser, and thermometer
Procedure:

o Charge the reaction vessel with titanium tetraisopropoxide and the inert solvent under a
nitrogen atmosphere to prevent hydrolysis from atmospheric moisture.

e Begin stirring and gradually add three equivalents of isostearic acid to the mixture.
o Heat the reaction mixture to a temperature range of 180-220°C.

e The isopropanol byproduct is continuously removed, often as an azeotrope with the solvent,
to drive the reaction to completion.

e The reaction progress can be monitored by measuring the amount of isopropanol collected.
¢ Once the reaction is complete, the solvent is removed under reduced pressure.

e The resulting product, Titanium triisostearoylisopropoxide, is a viscous liquid and can be
further purified if necessary, for example, by filtration.

Synthesis Workflow Diagram
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Caption: Synthesis of Titanium Triisostearoylisopropoxide.

Mechanism of Action as a Coupling Agent

Titanium triisostearoylisopropoxide functions as a coupling agent by acting as a molecular
bridge between inorganic and organic materials, thereby improving their compatibility and
adhesion.[6][7] The isopropoxide group can hydrolyze to form a reactive Ti-OH group that
bonds with hydroxyl groups on the surface of inorganic fillers. The long, bulky isostearoyl
groups then physically entangle with the polymer matrix, creating a strong bond.[8]

Mechanism of Action Diagram
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Caption: Mechanism of a Titanate Coupling Agent.

Applications

The primary applications of Titanium triisostearoylisopropoxide are in the cosmetics and
polymer industries, where it serves to improve the properties of composite materials.

Table 2: Applications of Titanium Triisostearoylisopropoxide
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Industry Application Function Source(s)

Surface treatment for

Makeup (foundations, pigments, dispersing

Cosmetics concealers, lipstick), agent, enhances [O1[10][11]
Sunscreens adherence and
texture.

Improves compatibility
between inorganic
fillers (e.g., CaCO3,

) Filled polymer
Plastics & Rubber ] clay) and the polymer [12][13]
composites ] ]
matrix, enhancing
mechanical
properties.

Improves adhesion
) ) ) and durability,
Coatings Paints and coatings . ] [12]
facilitates pigment

dispersion.

Improves dispersion
) ) . ) of magnetic particles
Magnetic Recording Magnetic media ) ] [12]
and their adhesion to

the substrate.

Toxicological Profile

The safety of Isopropyl Titanium Triisostearate has been evaluated for its use in cosmetics. The
Cosmetic Ingredient Review (CIR) Expert Panel concluded that it is safe in cosmetics in the
present practices of use and concentration when used as a surface modifier.[5] Studies have
shown it to be non-irritating and non-sensitizing to the skin in human tests.[5] The oral and
dermal toxicity are reported to be low. However, toxicological data for other applications and
exposure routes are limited. The thermal decomposition of titanium alkoxides can lead to the
formation of titanium dioxide (TiO2).[14][15] While TiO2 is generally considered to have low
toxicity, nanoparticles of TiO2 have been classified as "possibly carcinogenic to humans" by the
International Agency for Research on Cancer (IARC) through inhalation.[15][16]
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Table 3: Summary of Toxicological Data

Test Result Source(s)

Acute Oral Toxicity (rats) LD50 > 10,000 mg/kg

Acute Dermal Toxicity (rabbits)  LD50 > 10,000 mg/kg

Skin Irritation (rabbits) No skin irritation

Eye Irritation (rabbits) No eye irritation

Skin Sensitization (humans) Non-sensitizer [5]
Conclusion

Titanium triisostearoylisopropoxide (CAS 61417-49-0) is a versatile organotitanate that
plays a crucial role as a coupling agent in various industrial applications. Its ability to chemically
bridge inorganic fillers and organic polymers leads to significant improvements in the properties
of composite materials. While it has a favorable safety profile for cosmetic use, appropriate
handling and safety precautions should be observed, particularly in industrial settings where
exposure levels may be higher. Further research into its long-term environmental fate and
potential toxicological effects in non-cosmetic applications would be beneficial for a more
complete understanding of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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